Cas no 1805672-47-2 (Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate)

• Product Name: Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate
• CAS No: 1805672-47-2
• MF: C₁₁H₈ClF₂NO₂
• MW: 259.636528968811
• CID: 4953741
• Update Time: 2025-05-19

Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate

• Inchi： 1S/C11H8ClF2NO2/c1-17-11(16)6-2-7(5-15)9(4-12)8(3-6)10(13)14/h2-3,10H,4H2,1H3
• InChI Key： DZQQSVCQYJKTEQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C(=O)OC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate

Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate (CAS No. 1805672-47-2): A Comprehensive Overview

Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate, with the chemical identifier CAS No. 1805672-47-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a 4-chloromethyl moiety, a 3-cyano group, and a 5-(difluoromethyl)benzoate moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate molecule exhibits a unique set of physicochemical properties that contribute to its utility in synthetic organic chemistry. The electron-withdrawing nature of the cyano and difluoromethyl groups enhances the electrophilicity of the aromatic ring, making it susceptible to various nucleophilic substitution reactions. This characteristic is particularly valuable in the context of drug discovery, where regioselective functionalization is often required to achieve desired biological activity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural features of Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate make it a promising candidate for designing inhibitors of enzymes involved in cancer metabolism and inflammation. For instance, studies have shown that compounds containing the cyano group can interact with heme-binding proteins, which are critical in numerous biological processes. The addition of a difluoromethyl group further enhances metabolic stability, a crucial factor in drug design to prolong half-life and improve bioavailability.

The 4-chloromethyl substituent provides an excellent site for further derivatization, allowing chemists to explore diverse structural motifs. This functionality can be readily converted into amides, ureas, or thioureas by reaction with appropriate nucleophiles. Such derivatives have been extensively studied for their potential as kinase inhibitors and other enzyme-targeting agents. The benzoate moiety, on the other hand, contributes to the overall lipophilicity of the molecule, which is essential for membrane permeability and cellular uptake.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate. Molecular docking simulations have been employed to predict binding affinities with target proteins, providing insights into potential drug interactions before experimental validation. These computational approaches have significantly accelerated the drug discovery process by identifying lead compounds with high binding affinity and selectivity.

The synthesis of Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include chlorination of a benzoic acid derivative followed by cyanation and subsequent introduction of the difluoromethyl group via metal-catalyzed cross-coupling reactions. These synthetic strategies are not only elegant but also showcase the power of modern organic synthesis techniques in constructing complex molecular architectures.

In conclusion, Methyl 4-chloromethyl-3-cyano-5-(difluoromethyl)benzoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. With ongoing research exploring its potential applications in drug discovery and development, this compound is poised to play a crucial role in future medical advancements.